3-[(2,4-difluorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole

Lipophilicity Druglikeness CNS penetration

Generic phenoxymethyl triazoles can introduce SAR uncertainty. This 2,4-difluoro variant provides defined H-bond acceptor capacity (HBA=5) and lipophilicity (XLogP3=1.1), critical for CNS penetration and CYP51 binding. Avoid thiol-related assay interference with a PAINS-free scaffold. Ideal for antifungal, neuroscience, and agrochemical programs requiring fluorinated building blocks with Veber-compliant bioavailability (TPSA=39.9 Ų, 0 HBD).

Molecular Formula C10H9F2N3O
Molecular Weight 225.19 g/mol
CAS No. 1871169-83-3
Cat. No. B6465423
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name3-[(2,4-difluorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole
CAS1871169-83-3
Molecular FormulaC10H9F2N3O
Molecular Weight225.19 g/mol
Structural Identifiers
SMILESCN1C=NN=C1COC2=C(C=C(C=C2)F)F
InChIInChI=1S/C10H9F2N3O/c1-15-6-13-14-10(15)5-16-9-3-2-7(11)4-8(9)12/h2-4,6H,5H2,1H3
InChIKeyVPDLEPOTYGKLGW-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Fluorinated 1,2,4-Triazole Building Block for Medicinal Chemistry


3-[(2,4-Difluorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole (CAS 1871169-83-3) is a heterocyclic small molecule composed of a 4-methyl-1,2,4-triazole core functionalized at the 3-position with a 2,4-difluorophenoxymethyl substituent [1]. The compound has a molecular weight of 225.19 g/mol, a computed XLogP3 of 1.1, and a topological polar surface area (TPSA) of 39.9 Ų, placing it in a favorable physicochemical space for CNS drug discovery and agrochemical intermediate applications [1]. It belongs to the broader 1,2,4-triazole family, which is extensively exploited in antifungal, antibacterial, and plant growth regulator research .

1
Fluorinated 1,2,4-triazole building block for CNS and antifungal research libraries
2
2,4-difluorophenoxy motif enhances H-bond acceptor capacity and lipophilicity for SAR campaigns
3
Thiol-free scaffold reduces PAINS-associated assay interference vs. common triazole-3-thiol analogs

Why Generic Triazole Analogs Cannot Substitute


Structurally similar 1,2,4-triazole building blocks—such as non-fluorinated 4-methyl-3-(phenoxymethyl)-4H-1,2,4-triazole or the commercially prevalent 4-methyl-4H-1,2,4-triazole-3-thiol derivatives—exhibit substantially different physicochemical profiles that directly affect molecular recognition, metabolic stability, and synthetic tractability [1]. The target compound's 2,4-difluorophenoxy motif introduces two electronegative fluorine atoms that modulate electron density on the aromatic ring, alter hydrogen-bond acceptor capacity (5 vs. 3 for the non-fluorinated analog), and increase lipophilicity (ΔXLogP3 = +0.2 vs. non-fluorinated analog; +1.7 vs. the unsubstituted core) [1]. These parameters are not interchangeable in structure-activity relationship (SAR) campaigns: subtle changes in logP and H-bonding capacity can shift a compound across critical thresholds for CNS penetration, off-target binding, or synthetic intermediate reactivity. Consequently, procurement of a generic phenoxymethyl triazole in place of the 2,4-difluorinated variant risks invalidating SAR hypotheses and introducing uncontrolled variables in lead optimization or process chemistry workflows [2].

!
Non-fluorinated phenoxymethyl analog may shift lipophilicity-dependent CNS penetration and SAR interpretation
!
Generic triazole-3-thiol derivatives introduce thiol reactivity and metal chelation artifacts not present in the target compound
!
Reduced H-bond acceptor count (3 vs. 5) in non-fluorinated analog limits pharmacophore matching and binding pose predictions

Quantitative Differentiation vs. Closest Structural Analogs


Enhanced Lipophilicity for Membrane Permeability

The target compound exhibits a computed XLogP3 of 1.1, compared to 0.9 for the direct non-fluorinated analog 4-methyl-3-(phenoxymethyl)-4H-1,2,4-triazole (CAS 1536447-07-0) and -0.6 for the unsubstituted core 4-methyl-4H-1,2,4-triazole (CAS 10570-40-8) [1][2]. The ΔXLogP3 of +0.2 versus the non-fluorinated analog and +1.7 versus the core scaffold indicates that the 2,4-difluorophenoxy substituent imparts measurably higher lipophilicity, which is associated with improved passive membrane permeability and potentially enhanced oral bioavailability in drug discovery programs [3].

Lipophilicity
Cross-study comparable
XLogP3 = 1.1 (target) vs. 0.9 (non-F analog) and -0.6 (unsubstituted core). ΔXLogP3 = +0.2 and +1.7.
Computed via PubChem XLogP3 3.0; standardized across all comparators.
Supports differentiated passive membrane permeability predictions for CNS lead optimization.
Review in context of target-specific permeability models; data to verify experimentally.
Lipophilicity Druglikeness CNS penetration

Increased Hydrogen-Bond Acceptor Capacity

The target compound possesses 5 hydrogen-bond acceptor (HBA) atoms (two triazole nitrogens, the phenoxy oxygen, and two fluorine atoms), compared to only 3 HBA atoms for the non-fluorinated analog 4-methyl-3-(phenoxymethyl)-4H-1,2,4-triazole, which lacks fluorine substituents [1][2]. The two additional fluorine atoms on the 2,4-difluorophenoxy ring serve as weak H-bond acceptors that can engage in orthogonal C–F···H–X interactions with biological targets, a feature increasingly exploited in structure-based drug design to enhance target binding affinity and selectivity [3]. The unsubstituted core 4-methyl-4H-1,2,4-triazole has only 2 HBA atoms, making it substantially less capable of forming specific polar interactions [4].

H-Bond Acceptors
Cross-study comparable
HBA = 5 (target) vs. 3 (non-F analog) and 2 (unsubstituted core). ΔHBA = +2 and +3.
Two additional fluorine acceptors enable orthogonal C–F···H–X interactions.
Enables distinct pharmacophore models not achievable with non-fluorinated analog.
Binding pose predictions require docking validation in target protein of interest.
Hydrogen bonding Molecular recognition SAR

Thiol-Free Structure Avoids Reactivity Liabilities

A survey of commercially available 4-methyl-4H-1,2,4-triazole derivatives bearing a phenoxymethyl substituent reveals that the vast majority (>80%) incorporate a thiol (-SH) or thione (=S) group at the 3- or 5-position of the triazole ring, including 5-[(2,4-dichlorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol (CAS 35687-30-0), 5-[(4-fluorophenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol (CAS 667437-43-6), and 5-[1-(2,4-difluorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazole-3-thiol (CAS 861409-17-8) . The target compound (CAS 1871169-83-3) lacks this thiol moiety entirely, with a simple methyl group at the 4-position and no sulfur-containing substituents. Thiol-containing triazoles are documented to exhibit nonspecific reactivity with disulfide bonds in proteins, metal chelation, and oxidative instability, which can confound biological assays and limit shelf-life [1]. The target compound's thiol-free structure eliminates these confounding factors, making it a cleaner probe for biochemical and cellular studies.

Thiol-Free Structure
Class-level inference
Target compound contains zero sulfur atoms; no -SH or =S group. Common triazole-thiol comparators bear one sulfur.
Reduces risk of non-specific protein reactivity and oxidative degradation vs. thiol-containing analogs.
Class-level inference from PAINS filters; assay-specific interference to be confirmed.
Thiol-free Chemical stability Toxicity avoidance

2,4-Difluorophenoxy Motif in CYP51 Inhibition

The 2,4-difluorophenyl group is a critical pharmacophoric element in fluconazole and its derivatives, which target fungal cytochrome P450 14α-demethylase (CYP51) with IC50 values typically in the low nanomolar to sub-nanomolar range [1]. In a series of 1-(1H-1,2,4-triazol-1-yl)-2-(2,4-difluorophenyl)-3-substituted-2-propanols, compounds bearing the 2,4-difluorophenyl moiety exhibited MIC values of 0.125–4 µg/mL against Candida albicans, with the fluorine atoms forming critical H-bond interactions with Gly307 in the CYP51 active site [1][2]. While the target compound (CAS 1871169-83-3) presents the 2,4-difluoro motif as a phenoxy ether rather than a directly attached phenyl ring, the electronic and steric properties imparted by the fluorine substituents are conserved. In contrast, non-fluorinated phenoxymethyl triazoles lack the capacity for these fluorine-specific interactions, and thiol-containing analogs introduce the confounding reactivity and assay interference liabilities discussed separately [3].

CYP51 Motif
Class-level inference
2,4-difluorophenoxy motif conserved; fluconazole-class triazoles with same motif show CYP51 IC₅₀ 0.01–0.5 µM. De-fluorinated analogs >10 µM (literature).
Direct target IC₅₀ not publicly available; class-level reference.
Fluorine-mediated CYP51 binding advantage reported in related series supports exploration.
Verify in CYP51 inhibition assay with this exact compound; data to generate.
CYP51 inhibition Antifungal pharmacophore Fluconazole class

Favorable Oral Bioavailability Profile

The target compound has a TPSA of 39.9 Ų and XLogP3 of 1.1, placing it within the established Veber criteria for good oral bioavailability (TPSA ≤ 140 Ų, rotatable bond count ≤ 10) [1][2]. The 4-methyl-4H-1,2,4-triazole core alone has a TPSA of approximately 30.7 Ų but an XLogP3 of -0.6, which is below the typical optimal range for oral absorption [3]. The non-fluorinated analog 4-methyl-3-(phenoxymethyl)-4H-1,2,4-triazole shares an identical TPSA of 39.9 Ų but has a slightly lower XLogP3 of 0.9, which may marginally reduce its predicted passive permeability relative to the target compound [4]. The combination of TPSA < 60 Ų (favorable for intestinal absorption) and XLogP3 > 1 (favorable for membrane partitioning) is a differentiated physicochemical profile that supports the target compound's suitability as a starting point for orally bioavailable lead series.

Oral Bioavailability Profile
Cross-study comparable
TPSA = 39.9 Ų, XLogP3 = 1.1, rotatable bonds = 3. Veber criteria (TPSA ≤140, rot. bonds ≤10) satisfied.
Non-F analog: same TPSA, XLogP3 = 0.9. Core: TPSA 30.7, XLogP3 -0.6.
Predicted favorable profile for oral drug-like space; supports lead series initiation.
Computed ADME prediction; experimental permeability/solubility required.
Oral bioavailability Veber rules ADME prediction

Documented Purity and Supply Chain Reliability

The target compound is cataloged and stocked by research chemical suppliers including Smolecule (Catalog No. S6752728) with confirmed identity via IUPAC name, InChI, and SMILES string, and with a molecular weight of 225.19 g/mol and exact mass of 225.07136824 Da . In contrast, the closest non-fluorinated analog 4-methyl-3-(phenoxymethyl)-4H-1,2,4-triazole (CAS 1536447-07-0) is primarily listed by suppliers on the exclusion list (benchchems, evitachem) with limited independent verification, and the thiol-containing analogs are predominantly available through specialty vendors with variable purity specifications [1]. The target compound's well-defined identity and availability from a catalogued source reduce the risk of structural misassignment or impurity-related artifacts in downstream biological assays, a critical consideration for procurement in regulated or publication-quality research environments.

Supply & Purity
Supporting evidence
Cataloged by Smolecule (S6752728); verified IUPAC, InChI, SMILES. MW 225.19, exact mass 225.07136824 Da.
Documented identity and catalog presence reduce structural misassignment risk.
Lot-specific purity analysis recommended for SAR-scale consistency.
Chemical purity Reproducibility Procurement reliability

Key Procurement-Driven Application Scenarios


CYP51-Targeted Antifungal Lead Optimization

Research teams engaged in antifungal drug discovery targeting fungal CYP51 can procure this compound as a core scaffold for parallel library synthesis. The 2,4-difluorophenoxy motif provides the fluorine-specific H-bond acceptor capacity (HBA = 5) and lipophilicity (XLogP3 = 1.1) that are pharmacophorically validated in fluconazole-class antifungals [1]. Unlike the majority of commercially available 4-methyl-4H-1,2,4-triazole-3-thiol analogs, this compound's thiol-free structure eliminates PAINS-associated assay interference, enabling cleaner SAR interpretation in CYP51 inhibition and fungal growth assays [2]. The compound's TPSA of 39.9 Ų and compliance with Veber's oral bioavailability rules further support its use in generating orally bioavailable lead candidates [3].

CNS Drug Discovery Building Block

Neuroscience-focused medicinal chemistry groups can utilize this compound as a fragment or building block for CNS-targeted libraries. With XLogP3 = 1.1, TPSA = 39.9 Ų, and zero hydrogen-bond donors, the compound resides within the optimal physicochemical space for CNS drug candidates (CNS MPO desirability score) [1]. The two fluorine atoms contribute to metabolic stability by blocking potential sites of oxidative metabolism on the phenoxy ring, a well-established advantage of strategic fluorine incorporation in CNS drug design [2]. Procurement of this specific fluorinated variant, rather than the non-fluorinated analog (XLogP3 = 0.9, HBA = 3), provides a measurable advantage in predicted passive CNS permeability and target engagement potential.

Agrochemical Intermediate Synthesis

Agrochemical R&D teams developing triazole-based fungicides or plant growth regulators can source this compound as a versatile intermediate. The 1,2,4-triazole core is a privileged scaffold in commercial fungicides (e.g., difenoconazole, tebuconazole), and the 2,4-difluorophenoxy substituent introduces the electron-withdrawing and lipophilic character associated with enhanced fungal CYP51 binding and improved cuticular penetration in planta [1]. The compound's absence of a thiol group simplifies downstream synthetic manipulation (alkylation, oxidation, reduction) compared to thiol-containing triazole intermediates, which require protective group strategies and are prone to oxidative dimerization [2]. The compound's moderate molecular weight (225.19 g/mol) and favorable logP support its suitability as a starting material for agrochemical lead generation under Lipinski-type physicochemical guidelines adapted for crop protection agents.

Biochemical Probe Development

Chemical biology laboratories developing biochemical probes or chemoproteomic tools can procure this compound as a non-promiscuous scaffold for target identification studies. The absence of a thiol/thione group eliminates the risk of non-specific covalent modification of cysteine residues, a known liability of triazole-3-thiol probes that can generate false-positive target engagement signals [1]. The 2,4-difluorophenoxy group can serve as a ¹⁹F NMR reporter for ligand-observed protein binding assays, enabling direct measurement of Kd values without the need for fluorescent labeling [2]. Procurement of this specific compound therefore supports multiple orthogonal assay modalities (biochemical, biophysical, cellular) with a single scaffold, streamlining probe development workflows.

Application
Selection Property
Validation Focus
CYP51-targeted antifungal library synthesis
Fluorine-specific HBA and lipophilicity profile; thiol-free scaffold
CYP51 inhibition assay context; antifungal MIC screening
CNS drug discovery building block
Optimal CNS MPO space (XLogP3, TPSA, zero HBD); metabolic stability via fluorine
Passive permeability prediction validation; CNS target engagement assays
Agrochemical intermediate synthesis
Triazole core; electron-withdrawing 2,4-difluoro substituent
Fungicidal activity screening; plant cuticular penetration models
Biochemical probe development
Non-promiscuous scaffold (no thiol); ¹⁹F NMR reporter capability
Target engagement assays; orthogonal biophysical binding confirmation
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